Cas no 886497-94-5 (2-(2-Fluoro-5-(trifluoromethoxy)phenyl)acetonitrile)

2-(2-Fluoro-5-(trifluoromethoxy)phenyl)acetonitrile structure

886497-94-5 structure

Product Name:2-(2-Fluoro-5-(trifluoromethoxy)phenyl)acetonitrile

CAS No:886497-94-5

MF:C₉H₅F₄NO

MW:219.135716199875

MDL:MFCD04115891

CID:3061150

PubChem ID:2783327

Update Time:2025-04-21

2-(2-Fluoro-5-(trifluoromethoxy)phenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(2-Fluoro-5-(trifluoromethoxy)phenyl)acetonitrile
- 2-[2-fluoro-5-(trifluoromethoxy)phenyl]acetonitrile
- AKOS015956882
- 2-Fluoro-5-(trifluoromethoxy)phenylacetonitrile
- 886497-94-5
- JS-4257
- MFCD04115891
- MDL： MFCD04115891
- Inchi： 1S/C9H5F4NO/c10-8-2-1-7(15-9(11,12)13)5-6(8)3-4-14/h1-2,5H,3H2
- InChI Key： HTFVCDAKICJOMB-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C=C1CC#N)OC(F)(F)F

Computed Properties

Exact Mass: 219.03072643Da
Monoisotopic Mass: 219.03072643Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 33Å²

2-(2-Fluoro-5-(trifluoromethoxy)phenyl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB280828-1 g	2-Fluoro-5-(trifluoromethoxy)phenylacetonitrile; .	886497-94-5		1g	€153.90	2023-04-26
abcr	AB280828-5 g	2-Fluoro-5-(trifluoromethoxy)phenylacetonitrile; .	886497-94-5		5g	€481.40	2023-04-26
Apollo Scientific	PC5840-1g	2-Fluoro-5-(trifluoromethoxy)phenylacetonitrile	886497-94-5	98%	1g	£70.00	2023-09-02
Apollo Scientific	PC5840-5g	2-Fluoro-5-(trifluoromethoxy)phenylacetonitrile	886497-94-5	98%	5g	£273.00	2023-09-02
abcr	AB280828-1g	2-Fluoro-5-(trifluoromethoxy)phenylacetonitrile; .	886497-94-5		1g	€164.30	2025-04-15
abcr	AB280828-5g	2-Fluoro-5-(trifluoromethoxy)phenylacetonitrile; .	886497-94-5		5g	€524.90	2025-04-15
1PlusChem	1P00GYLF-1g	2-FLUORO-5-(TRIFLUOROMETHOXY)PHENYLACETONITRILE	886497-94-5		1g	$137.00	2024-04-20
1PlusChem	1P00GYLF-5g	2-FLUORO-5-(TRIFLUOROMETHOXY)PHENYLACETONITRILE	886497-94-5		5g	$441.00	2024-04-20
A2B Chem LLC	AH90531-1g	2-Fluoro-5-(trifluoromethoxy)phenylacetonitrile	886497-94-5		1g	$142.00	2024-04-19
A2B Chem LLC	AH90531-5g	2-Fluoro-5-(trifluoromethoxy)phenylacetonitrile	886497-94-5		5g	$433.00	2024-04-19

2-(2-Fluoro-5-(trifluoromethoxy)phenyl)acetonitrile Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
3. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

886497-94-5 (2-(2-Fluoro-5-(trifluoromethoxy)phenyl)acetonitrile) Related Products

Recommended suppliers

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

NewCan Biotech Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

NewCan Biotech Limited

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.

Henan Dongyan Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Henan Dongyan Pharmaceutical Co., Ltd

Hunan Well Medicine Synthesis Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hunan Well Medicine Synthesis Technology Co., Ltd.